Cas no 100-29-8 (1-Ethoxy-4-nitrobenzene)

• Product Name: 1-Ethoxy-4-nitrobenzene
• CAS No: 100-29-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00007330
• CID: 35076
• PubChem ID: 87573584
• Update Time: 2025-04-18

1-Ethoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-4-nitrobenzene
• p-Ethoxynitrobenzene
• 4-Nitrophenetole
• Phenetole,p-nitro- (8CI)
• 4-Ethoxy-1-nitrobenzene
• 4-Ethoxynitrobenzene
• 4-Nitrophenyl ethyl ether
• Ethyl4-nitrophenyl ether
• Ethyl p-nitrophenyl ether
• NSC 9812
• p-Nitrobenzene ethyl ether
• p-Nitrophenetole
• 4-NITROPHENETOL
• p-Nitrophenetol
• p-nitro-phenetol
• Phenetole, p-nitro-
• PARA-NITROPHENETOLE
• p-Nitroethoxybenzene
• NSC9812
• 100-29-8
• D91657
• Benzene, 1-ethoxy-4-nitro-
• 4-06-00-01283 (Beilstein Handbook Reference)
• A800088
• CHEMBL3182742
• AKOS002685528
• AI3-00233
• InChI=1/C8H9NO3/c1-2-12-8-5-3-7(4-6-8)9(10)11/h3-6H,2H2,1H
• ETHYL 4-NITROPHENYL ETHER
• Q19258093
• 1-ethoxy-4-nitro-benzene
• UNII-O0A69I1MCU
• NCGC00258283-01
• p-Nitrophenetol [German]
• SCHEMBL45896
• MFCD00007330
• AS-58778
• NSC-9812
• DTXCID306655
• CCRIS 2333
• N0216
• EINECS 202-837-9
• HSDB 5333
• BRN 0972473
• NS00022967
• O0A69I1MCU
• NCGC00248812-01
• Tox21_200729
• CAS-100-29-8
• DTXSID7026655
• WLN: WNR DO2
• pNitrophenetol
• Phenetole, pnitro
• para-nitrophenetol
• 1Ethoxy4nitrobenzene
• 4Ethoxynitrobenzene
• 1-ethyl-4-nitrophenyl ether
• Benzene, 1ethoxy4nitro
• Ethyl pnitrophenyl ether
• pEthoxynitrobenzene
• 4Nitrophenetol
• pNitrophenetole

• MDL： MFCD00007330
• Inchi： 1S/C8H9NO3/c1-2-12-8-5-3-7(4-6-8)9(10)11/h3-6H,2H2,1H3
• InChI Key： NWPKEYHUZKMWKJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Color/Form: Pale yellow columnar crystals [1]
• Density: 1.1176
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 112°C/3mmHg(lit.)
• Flash Point: Nonsense
• Refractive Index: 1.5475 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 55.05000
• LogP: 2.51670
• Solubility: Insoluble in water, soluble in ethanol, soluble in hot petroleum ether, soluble in hot ethanol \ ether, miscible in acetone \ benzene [7]

1-Ethoxy-4-nitrobenzene Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Safety Instruction： S24/25-S22
• RTECS：DA0600000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Warehouse ventilation and low temperature drying,WithOxidizing agent\Acid food additives are stored separately

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers